8-Dehydrocholesterol
8-Dehydrocholesterol
8-Dehydrocholesterol belongs to the class of organic compounds known as cholesterols and derivatives. Cholesterols and derivatives are compounds containing a 3-hydroxylated cholestane core. Thus, 8-dehydrocholesterol is considered to be a sterol lipid molecule. 8-Dehydrocholesterol is considered to be a practically insoluble (in water) and relatively neutral molecule. 8-Dehydrocholesterol has been found throughout all human tissues, and has also been detected in multiple biofluids, such as blood, cerebrospinal fluid, and urine. Within the cell, 8-dehydrocholesterol is primarily located in the membrane (predicted from logP) and cytoplasm. In humans, 8-dehydrocholesterol is involved in the atorvastatin action pathway, the ibandronate action pathway, the pravastatin action pathway, and the fluvastatin action pathway. 8-Dehydrocholesterol is also involved in several metabolic disorders, some of which include the cholesteryl ester storage disease pathway, the mevalonic aciduria pathway, the chondrodysplasia punctata II, X linked dominant (CDPX2) pathway, and the hyper-igd syndrome pathway.
8-Dehydrocholesterol is a steroid.
8-Dehydrocholesterol is a steroid.
Brand Name:
Vulcanchem
CAS No.:
70741-38-7
VCID:
VC0109809
InChI:
InChI=1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21,23-24,28H,6-8,10-17H2,1-5H3/t19-,21+,23-,24+,26+,27-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3=C2CC=C4C3(CCC(C4)O)C)C
Molecular Formula:
C27H44O
Molecular Weight:
384.6 g/mol
8-Dehydrocholesterol
CAS No.: 70741-38-7
Reference Standards
VCID: VC0109809
Molecular Formula: C27H44O
Molecular Weight: 384.6 g/mol
| CAS No. | 70741-38-7 |
|---|---|
| Product Name | 8-Dehydrocholesterol |
| Molecular Formula | C27H44O |
| Molecular Weight | 384.6 g/mol |
| IUPAC Name | (3S,10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21,23-24,28H,6-8,10-17H2,1-5H3/t19-,21+,23-,24+,26+,27-/m1/s1 |
| Standard InChIKey | VUKORTMHZDZZFR-BXAZICILSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CCC3=C2CC=C4[C@@]3(CC[C@@H](C4)O)C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3=C2CC=C4C3(CCC(C4)O)C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3=C2CC=C4C3(CCC(C4)O)C)C |
| Physical Description | Solid |
| Description | 8-Dehydrocholesterol belongs to the class of organic compounds known as cholesterols and derivatives. Cholesterols and derivatives are compounds containing a 3-hydroxylated cholestane core. Thus, 8-dehydrocholesterol is considered to be a sterol lipid molecule. 8-Dehydrocholesterol is considered to be a practically insoluble (in water) and relatively neutral molecule. 8-Dehydrocholesterol has been found throughout all human tissues, and has also been detected in multiple biofluids, such as blood, cerebrospinal fluid, and urine. Within the cell, 8-dehydrocholesterol is primarily located in the membrane (predicted from logP) and cytoplasm. In humans, 8-dehydrocholesterol is involved in the atorvastatin action pathway, the ibandronate action pathway, the pravastatin action pathway, and the fluvastatin action pathway. 8-Dehydrocholesterol is also involved in several metabolic disorders, some of which include the cholesteryl ester storage disease pathway, the mevalonic aciduria pathway, the chondrodysplasia punctata II, X linked dominant (CDPX2) pathway, and the hyper-igd syndrome pathway. 8-Dehydrocholesterol is a steroid. |
| Synonyms | 8-dehydrocholesterol cholesta-5,8-dien-3 beta-ol |
| PubChem Compound | 129846 |
| Last Modified | Nov 11 2021 |
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